![molecular formula C17H17N3O B4533978 2-{3-[3-(3-methyl-2-pyridinyl)phenyl]-1H-pyrazol-1-yl}ethanol](/img/structure/B4533978.png)
2-{3-[3-(3-methyl-2-pyridinyl)phenyl]-1H-pyrazol-1-yl}ethanol
Description
Synthesis Analysis
The synthesis of compounds similar to 2-{3-[3-(3-Methyl-2-pyridinyl)phenyl]-1H-pyrazol-1-yl}ethanol involves various chemical reactions, including condensation and polymerization. For instance, 2-(pyridin-2-yl)ethanol has been identified as a good protecting group for methacrylic acid, which can be selectively removed after polymerization under alkaline conditions or thermally at or above 110°C (Elladiou & Patrickios, 2012). Such synthetic routes highlight the versatile nature of pyridinyl-based compounds in chemical synthesis.
Molecular Structure Analysis
The molecular structure of related compounds reveals a significant diversity in their crystalline forms and bonding interactions. For example, a study on N(7)-benzyl-substituted tetrahydro-1H-pyrazolo[3,4-b]pyridine-5-spiro-cyclohexane-diones demonstrated varied crystal structures despite similar molecular constitutions, indicating the complexity of intermolecular interactions (Cruz et al., 2008).
Chemical Reactions and Properties
The chemical reactivity of compounds containing the pyrazolyl and pyridinyl moieties includes a range of transformations. One example is the synthesis of N′-[(Z)-(3-Methyl-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)(phenyl)methyl]benzohydrazide and its metal complexes, showcasing the ability of these compounds to form stable complexes with various metals, which were shown to have potent cytotoxic activity against certain cell lines (Asegbeloyin et al., 2014).
Physical Properties Analysis
The physical properties of compounds similar to 2-{3-[3-(3-Methyl-2-pyridinyl)phenyl]-1H-pyrazol-1-yl}ethanol, such as solubility, melting points, and boiling points, are crucial for their application in chemical synthesis and material science. For instance, the synthesis and structural analysis of 1-phenyl-2-(2-pyridyl)ethanol revealed its crystallization in a monoclinic system, highlighting the role of hydrogen bonding in stabilizing its structure (Percino et al., 2015).
properties
IUPAC Name |
2-[3-[3-(3-methylpyridin-2-yl)phenyl]pyrazol-1-yl]ethanol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O/c1-13-4-3-8-18-17(13)15-6-2-5-14(12-15)16-7-9-20(19-16)10-11-21/h2-9,12,21H,10-11H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIGAZYQGVDRKDC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=CC=C1)C2=CC=CC(=C2)C3=NN(C=C3)CCO | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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